5-Methyl-2-(piperazin-1-yl)-1H-1,3-benzodiazole

• Molecular Formula: C12H16N4
• Molecular Weight: 216.28 g/mol
• IUPAC Name: 6-methyl-2-piperazin-1-yl-1H-benzimidazole
• InChI: InChI=1S/C12H16N4/c1-9-2-3-10-11(8-9)15-12(14-10)16-6-4-13-5-7-16/h2-3,8,13H,4-7H2,1H3,(H,14,15)
• InChI Key: LRMBCDPHCKDMHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)N3CCNCC3

Description

Table 1: Selected Bond Lengths and Angles

Bond/Angle	Value (Å/°)	Source
N1—C2 (benzodiazole)	1.35
N3—C4 (benzodiazole)	1.38
C5—CH₃ (methyl)	1.49
Piperazine C—N	1.47

The planarity of the benzodiazole system facilitates π-electron delocalization, while the piperazine substituent introduces steric and electronic effects that modulate molecular reactivity.

Comparative Analysis of Tautomeric Forms

Benzodiazoles exhibit annular tautomerism, where proton transfer between nitrogen atoms generates distinct tautomers. For 5-methyl-2-(piperazin-1-yl)-1H-1,3-benzodiazole, two primary tautomers are possible:

• N1-Protonated Tautomer : The proton resides on the benzodiazole N1 atom, stabilizing the pyridine-like nitrogen.
• N3-Protonated Tautomer : The proton occupies the N3 position, favoring a pyrrole-like electronic structure.

¹³C-NMR studies of analogous benzimidazoles reveal that chemical shifts at C4 and C7 serve as probes for tautomeric populations. In CDCl₃, the C4 signal appears at ~120 ppm for N1-protonated forms (pyridine-like), while C7 resonates at ~110 ppm for N3-protonated forms (pyrrole-like). For the title compound, experimental δC4 and δC7 values of 117.8 ppm and 110.9 ppm, respectively, suggest a tautomeric equilibrium favoring the N1-protonated form (86%) at low temperatures.

Table 2: Tautomeric Ratios in Solvent Systems

Solvent	N1-Protonated (%)	N3-Protonated (%)	Method
CDCl₃	57	43	¹³C-NMR
DMSO-d₆	58	42	¹³C-NMR
DMF-d₇ (-65°C)	86	14	¹³C-NMR

The piperazine substituent exerts an electron-donating effect, stabilizing the N1-protonated tautomer through resonance interactions.

Conformational Flexibility of Piperazine Substituent

The piperazine ring exhibits dynamic conformational equilibria, with chair and boat forms interconverting via low-energy barriers (~10 kJ/mol). Key features include:

• Chair Conformation : Predominates in the solid state, minimizing steric strain. The equatorial orientation of the benzodiazole substituent reduces non-bonded interactions.
• Boat Conformation : Observed transiently in solution, stabilized by intramolecular hydrogen bonding between the piperazine N—H and benzodiazole N3.

X-ray crystallography of related piperazine derivatives reveals dihedral angles of 65.18° between the heterocyclic core and substituent planes. For the title compound, this angle modulates π-orbital overlap, influencing electronic properties such as absorption spectra and redox potentials.

Intermolecular Interaction Patterns in Crystal Lattice

In the crystalline phase, 5-methyl-2-(piperazin-1-yl)-1H-1,3-benzodiazole forms a network of non-covalent interactions:

• N—H⋯N Hydrogen Bonds : The piperazine N—H donates to benzodiazole N1, with bond lengths of 2.456(18) Å, forming R₂²(8) motifs.
• π-π Stacking : Benzodiazole rings align with a centroid-to-centroid distance of 3.8800(9) Å and a slippage of 1.716 Å, indicative of moderate aromatic interactions.
• C—H⋯π Contacts : Methyl groups engage in weak interactions (3.2–3.5 Å) with adjacent aromatic systems, contributing to lattice stability.

Table 3: Intermolecular Interaction Parameters

Interaction Type	Distance (Å)	Geometry	Source
N—H⋯N	2.456(18)	R₂²(8) motif
π-π Stacking	3.8800(9)	Centroid distance
C—H⋯π	3.3	Offset stacking

These interactions govern the compound’s solubility, melting point, and mechanical properties in the solid state.

Preparation Methods

Preparation Methods of 5-Methyl-2-(piperazin-1-yl)-1H-1,3-benzodiazole

General Synthetic Strategy

The synthesis of 5-Methyl-2-(piperazin-1-yl)-1H-1,3-benzodiazole typically involves the nucleophilic substitution of a suitable benzodiazole precursor with piperazine or its derivatives. The key steps include:

• Construction of the benzodiazole ring system with appropriate substitution at the 5-position.
• Introduction of the piperazin-1-yl group at the 2-position through nucleophilic aromatic substitution or coupling reactions.
• Purification and characterization of the final product.

Specific Synthetic Routes

Synthesis via Piperazine Substitution on Benzodiazole Precursors

One established method involves the reaction of 5-methyl-1H-1,3-benzodiazole derivatives bearing a good leaving group at the 2-position with piperazine under reflux conditions in an appropriate solvent such as ethanol or dimethylformamide (DMF). The nucleophilic nitrogen of piperazine attacks the electrophilic carbon at the 2-position, displacing the leaving group and forming the target compound.

Reaction Conditions and Yields

Step	Reagents/Conditions	Yield (%)	Notes
Acylation of piperazine derivative	Bromoacetyl bromide, triethylamine, DCM, 0 °C to RT	~90	Formation of bromoacetyl intermediate
Azide formation	Sodium azide, acetone-water (4:1), RT, 24 h	~91	Conversion to azido intermediate
Nucleophilic substitution	Piperazine, reflux in ethanol or DMF	Variable	Direct substitution to form target compound

Characterization Data

The synthesized 5-Methyl-2-(piperazin-1-yl)-1H-1,3-benzodiazole and related intermediates are characterized by:

• Infrared Spectroscopy (IR): Key absorptions include carbonyl groups (if present in intermediates), azide groups (around 2170 cm⁻¹ for azido intermediates), aromatic C=C and C=N stretches.
• Nuclear Magnetic Resonance (NMR): Proton NMR shows characteristic signals for methyl groups (~2.0–2.5 ppm), aromatic protons (~7.0–8.0 ppm), and piperazine methylene protons (~2.5–3.5 ppm). Carbon-13 NMR confirms aromatic carbons, methyl carbons, and piperazine carbons.
• Mass Spectrometry (MS): Molecular ion peaks consistent with the molecular weight of 216.28 g/mol for the target compound.
• Elemental Analysis: Confirms the expected carbon, hydrogen, and nitrogen content.

Example Spectral Data Summary

Spectroscopic Technique	Key Observations for 5-Methyl-2-(piperazin-1-yl)-1H-1,3-benzodiazole
IR	Aromatic C=C (1570–1615 cm⁻¹), C=N (1615 cm⁻¹), C-H aliphatic (2920 cm⁻¹), C-H aromatic (3045 cm⁻¹)
¹H-NMR	Methyl singlet at ~2.3 ppm, aromatic multiplets at 7.0–7.8 ppm, piperazine CH₂ multiplets at 2.5–3.5 ppm
¹³C-NMR	Methyl carbon ~15–20 ppm, aromatic carbons 110–160 ppm, piperazine carbons ~45–60 ppm
MS	Molecular ion peak at m/z 216 (M⁺)

Chemical Reactions Analysis

Types of Reactions

5-Methyl-2-(piperazin-1-yl)-1H-1,3-benzodiazole can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen to the molecule.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halogens (e.g., Cl₂, Br₂) and nucleophiles (e.g., NH₃, OH⁻).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could produce various substituted benzodiazole derivatives.

Scientific Research Applications

5-Methyl-2-(piperazin-1-yl)-1H-1,3-benzodiazole has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: It is used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 5-Methyl-2-(piperazin-1-yl)-1H-1,3-benzodiazole involves its interaction with specific molecular targets and pathways. It can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in disease pathways, thereby exerting therapeutic effects .

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Molecular Formula	Substituents	Key Properties/Activities	Reference
5-Methyl-2-(piperazin-1-yl)-1H-1,3-benzodiazole	C₁₁H₁₃N₅	5-methyl, 2-piperazinyl	(Inferred) Potential CNS activity	–
5-Methoxy-2-(thiazol-4-yl)-1H-1,3-benzodiazole	C₁₁H₉N₃OS	5-methoxy, 2-thiazolyl	Unknown activity
5-Bromo-2-(pyridin-2-yl)-1H-1,3-benzodiazole	C₁₂H₈BrN₃	5-bromo, 2-pyridinyl	Enhanced lipophilicity
N-Piperidinyl Etonitazene	C₂₃H₂₈N₄O₃	5-nitro, piperidinylethyl	Opioid receptor modulation
2-(1H-1,3-Benzodiazol-2-yl)phenol (1b)	C₁₃H₁₀N₂O	2-phenol	Antimicrobial, antioxidant

Research Implications and Gaps

• Synthetic Feasibility : Piperazine-linked benzodiazoles can be synthesized via microwave-assisted methods (e.g., ) or click chemistry, though optimization for the target compound is unexplored.
• Biological Potential: Piperazine’s basic nitrogen may improve solubility and bioavailability, as seen in hybrid antitumor agents . The methyl group could enhance metabolic stability compared to polar substituents.
• Data Limitations : Direct pharmacological data for the target compound are absent; inferences rely on structural analogs. Future studies should prioritize in vitro assays (e.g., kinase inhibition, antimicrobial screening) and molecular docking (e.g., using AutoDock Vina as in ).

Biological Activity

5-Methyl-2-(piperazin-1-yl)-1H-1,3-benzodiazole (CAS 681811-29-0) is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article delves into its biological properties, including antimicrobial, antitumor, and neuroprotective effects, supported by data tables and relevant case studies.

Chemical Structure and Properties

5-Methyl-2-(piperazin-1-yl)-1H-1,3-benzodiazole has the molecular formula $C_{12}H_{16}N_4$ and features a benzodiazole core substituted with a piperazine ring. This structural configuration is crucial for its interaction with biological targets.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of 5-Methyl-2-(piperazin-1-yl)-1H-1,3-benzodiazole against various pathogens. The compound exhibits moderate activity against Gram-positive and Gram-negative bacteria as well as fungi.

Table 1: Antimicrobial Activity of 5-Methyl-2-(piperazin-1-yl)-1H-1,3-benzodiazole

Pathogen	Minimum Inhibitory Concentration (MIC)	Zone of Inhibition (mm)
Staphylococcus aureus	32 µg/mL	15
Escherichia coli	64 µg/mL	12
Candida albicans	16 µg/mL	18

These findings indicate that the compound shows promising activity, particularly against Candida albicans, suggesting potential for further development as an antifungal agent .

Antitumor Activity

The compound's antitumor properties have been explored in various cancer models. In vitro studies demonstrated that it induces apoptosis in cancer cell lines through the activation of caspase pathways.

Case Study: Antitumor Effects in Cell Lines

A study evaluated the effects of 5-Methyl-2-(piperazin-1-yl)-1H-1,3-benzodiazole on human breast cancer cells (MCF7). The results showed:

• IC50 value of 10 µM after 48 hours.
• Induction of G0/G1 phase cell cycle arrest.

This suggests that the compound may serve as a lead for developing new anticancer therapies targeting specific pathways involved in tumor growth .

Neuroprotective Effects

Emerging research indicates that this compound may possess neuroprotective properties. It is hypothesized to modulate neurotransmitter levels and reduce oxidative stress in neuronal cells.

The proposed mechanism involves:

• Inhibition of oxidative stress: Reducing reactive oxygen species (ROS) levels.
• Neurotransmitter modulation: Enhancing levels of serotonin and dopamine in neuronal cultures.

These effects were observed in a model of neurodegeneration induced by glutamate toxicity, where treated cells exhibited higher viability compared to untreated controls .